Cas no 113770-21-1 (7-Chloro-3,4-dihydro-2h-benzo1,4oxazine)

• Product Name: 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine
• CAS No: 113770-21-1
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD07364075
• CID: 130270
• PubChem ID: 13643241
• Update Time: 2025-05-23

7-Chloro-3,4-dihydro-2h-benzo1,4oxazine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine
• 2H-1,4-Benzoxazine,7-chloro-3,4-dihydro-
• 3,4-dihydro-7-chloro-2H-1,4-benzoxazine
• 7-Chloro-3,4-dihydro-2H-benzo[1,4]oxazine
• 7-chloro-3,4-dihydro-2H-1,4-benzoxazine
• MFCD07364075
• AKOS015850441
• AM802947
• H-4-NITRO-PHE-OETHCL
• 7-Chloro-3 pound not4-dihydro-2H-benzo[b][1 pound not4]oxazine
• DTXSID10545735
• SY105077
• AB30914
• A894317
• 2H-1,4-Benzoxazine, 7-chloro-3,4-dihydro-
• AOVKRHZWXUMSLV-UHFFFAOYSA-N
• FS-3183
• SCHEMBL303218
• CS-W018987
• EN300-340021
• 113770-21-1
• DB-359766
• 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine

• MDL： MFCD07364075
• Inchi： 1S/C8H8ClNO/c9-6-1-2-7-8(5-6)11-4-3-10-7/h1-2,5,10H,3-4H2
• InChI Key： AOVKRHZWXUMSLV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OCCN2

Computed Properties

• Exact Mass: 169.02900
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 285.1±40.0 ºC (760 Torr),
• Flash Point: 126.2±27.3 ºC,
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• PSA: 21.26000
• LogP: 2.28230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine

Recent Advances in the Study of 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine (CAS: 113770-21-1)

The compound 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine (CAS: 113770-21-1) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by a benzoxazine core structure, has been explored for its diverse pharmacological properties, including its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on optimizing its synthetic routes, elucidating its mechanism of action, and evaluating its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine, highlighting a novel catalytic method that improves yield and reduces byproducts. The researchers employed palladium-catalyzed C-N coupling reactions, which demonstrated high efficiency and scalability. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and environmental sustainability are critical considerations.

In another groundbreaking study, researchers explored the compound's potential as a precursor for neuroactive agents. The benzoxazine scaffold has shown affinity for GABA receptors, suggesting its utility in developing treatments for neurological disorders such as anxiety and epilepsy. Molecular docking studies revealed that 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine interacts with specific binding sites on GABA_A receptors, modulating their activity. These findings were further validated through in vitro assays using neuronal cell lines, confirming the compound's neuropharmacological effects.

Beyond its neurological applications, recent research has also examined the antimicrobial properties of 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. This discovery opens new avenues for addressing the global challenge of antimicrobial resistance.

Despite these promising developments, challenges remain in the clinical translation of 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine-based therapies. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Additionally, comprehensive toxicological assessments are required to ensure its safety profile. Ongoing research aims to address these limitations through targeted derivatization and formulation strategies.

In conclusion, 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine (CAS: 113770-21-1) represents a versatile scaffold with broad therapeutic potential. Recent advancements in its synthesis and biological evaluation underscore its significance in drug discovery. Future studies should focus on optimizing its pharmacological properties and exploring its applications in combination therapies. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics.